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Compound of Interest

Compound Name:
N-Acetyl-S-(2-carbamoylethyl)-L-

cysteine

Cat. No.: B133793 Get Quote

Essential Safety and Handling Guide for N-
Acetyl-S-(2-carbamoylethyl)-L-cysteine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-Acetyl-S-(2-carbamoylethyl)-L-cysteine.

Adherence to these procedures is vital for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling N-Acetyl-S-(2-carbamoylethyl)-L-cysteine, appropriate personal protective

equipment is mandatory to prevent exposure. The following table summarizes the required

PPE.
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Body Part Equipment Standards/Specifications

Eyes
Safety glasses with side-

shields

Conforming to NIOSH (US) or

EN 166 (EU) standards[1]

Hands
Chemical-resistant gloves

(e.g., Nitrile rubber)

Dispose of contaminated

gloves after use in accordance

with good laboratory

practices[1]

Respiratory
Air-purifying respirator (if dust

formation is likely)

Use a full-face respirator with

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges as a

backup to engineering

controls[1]

Body
Impervious clothing/Laboratory

coat

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace[1]

Handling and Storage Procedures
Proper handling and storage are critical to maintain the integrity of the compound and the

safety of laboratory personnel.

Handling:

Avoid contact with skin and eyes[1].

Prevent the formation of dust and aerosols[1].

Ensure adequate ventilation, preferably using a mechanical exhaust or a laboratory fume

hood[1].

Wash hands thoroughly after handling.
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Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Recommended storage is refrigerated[1].

Store away from incompatible materials such as strong oxidizing agents[1].

Emergency and First Aid Measures
In the event of exposure, immediate action is necessary.

Eye Contact: Flush eyes with water as a precaution.

Skin Contact: Wash off with soap and plenty of water. Consult a physician[1].

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician[1].

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician[1].

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential.

Spill Response:

Use personal protective equipment[1].

Avoid dust formation[1].

Pick up and arrange disposal without creating dust. Keep in suitable, closed containers for

disposal[1].

Ensure adequate ventilation[1].
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Do not let the product enter drains[1].

Waste Disposal:

Dispose of this material by contacting a licensed professional waste disposal service[1].

Dispose of contaminated gloves and other waste in accordance with applicable laws and

good laboratory practices[1].

Workflow for Safe Handling and Disposal
The following diagram outlines the procedural flow for the safe handling and disposal of N-
Acetyl-S-(2-carbamoylethyl)-L-cysteine.
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Preparation

Handling

Cleanup & Disposal

Emergency Procedures

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace (fume hood)

Retrieve N-Acetyl-S-(2-carbamoylethyl)-L-cysteine from refrigerated storage

Weigh and handle the compound, avoiding dust formation

Perform experimental procedures

Collect waste in a labeled, sealed container

Decontaminate work surfaces

Dispose of waste through a licensed professional service

Remove and dispose of PPE properly

Wash hands thoroughly

Spill Occurs

Contain spill, clean up with appropriate materials, and dispose of as hazardous waste

Exposure Occurs

Administer first aid and seek medical attention

Click to download full resolution via product page

Caption: Workflow for handling and disposal of N-Acetyl-S-(2-carbamoylethyl)-L-cysteine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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